Cas no 1803897-54-2 (4-Bromo-6-difluoromethyl-1H-benzimidazole)

• Product Name: 4-Bromo-6-difluoromethyl-1H-benzimidazole
• CAS No: 1803897-54-2
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4825890
• Update Time: 2023-08-19

4-Bromo-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5BrF2N2/c9-5-1-4(8(10)11)2-6-7(5)13-3-12-6/h1-3,8H,(H,12,13)
• InChI Key： NFKGYLXTLQNVPY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7